Cas no 919099-25-5 (1H-3-Benzazepin-7-amine, 2,3,4,5-tetrahydro-1,3-dimethyl-)

• Product Name: 1H-3-Benzazepin-7-amine, 2,3,4,5-tetrahydro-1,3-dimethyl-
• CAS No: 919099-25-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 766384
• PubChem ID: 57437920
• Update Time: 2025-04-19

1H-3-Benzazepin-7-amine, 2,3,4,5-tetrahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepin-7-amine, 2,3,4,5-tetrahydro-1,3-dimethyl-
• 3,5-dimethyl-1,2,4,5-tetrahydro-3-benzazepin-8-amine
• 1,3-dimethyl-7-amino-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• 919099-25-5
• IYMJEGHMXFXJRC-UHFFFAOYSA-N
• DTXSID70726422
• 1,3-Dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-amine
• SCHEMBL2276891

• Inchi： 1S/C12H18N2/c1-9-8-14(2)6-5-10-7-11(13)3-4-12(9)10/h3-4,7,9H,5-6,8,13H2,1-2H3
• InChI Key： IYMJEGHMXFXJRC-UHFFFAOYSA-N
• SMILES： N1(C)CCC2C=C(C=CC=2C(C)C1)N

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų